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Limonoids from the Meliaceae Family

The Meliaceae (Mahogany) family is a rich source of diverse limonoids, which are tetranortriterpenoids

known for a wide range of biological activities [1]. Research on plants like Swietenia macrophylla and

Azadirachta indica (neem) has identified numerous limonoids with significant bioactivity.

The table below summarizes the key bioactivities reported for various limonoids, which are often the focus

of comparison in research.

Limonoid / Group Source Plant
Reported
Bioactivities

Key Experimental Findings

Swietemacrophin (1)
& other isolates [2]

Swietenia
macrophylla
(seeds)

Anti-inflammatory Inhibition of superoxide anion

generation (IC₅₀ ≤ 45.44 μM) and nitric
oxide (NO) production (IC₅₀ ≤ 36.32

μM) in human neutrophils and murine
macrophages [2].

Swieteliacates A-E
(1-5) [3]

Swietenia
macrophylla
(fruit)

Cytotoxic Compounds tested for cytotoxicity
against human cancer cell lines;

swieteliacate C showed weak activity
against SW480 and HL-60 cells [3].
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Limonoid / Group Source Plant
Reported
Bioactivities

Key Experimental Findings

Azadirachtin A [4] Azadirachta
indica (Neem)

Insecticidal,

Osteogenic

Acts on insect endocrine system; also

shows potential osteogenic (bone-
forming) activity [4].

Gedunin [4] Azadirachta
indica (Neem)

Anti-tumor, Anti-
malarial, Anti-

diabetic

Demonstrates multiple
pharmacological properties in various

studies [4].

Nimbolide [4] Azadirachta
indica (Neem)

Anti-angiogenic,

Anti-proliferative

Shows potent activity against cancer

cells in both in vitro and in vivo studies
[4].

Citrus Limonoids [5] Citrus species
(e.g., oranges,

lemons)

Anti-tumor,
Antioxidative,

Anti-inflammatory

Broad spectrum of bioactivities, with a
particular research focus on their anti-

tumor potential [5].

Experimental Insights and Methodology

For researchers, the methodologies used in these studies are critical for evaluating and comparing bioactivity

data.

Anti-inflammatory Assay Protocols: One key study [2] evaluated anti-inflammatory activity by
measuring the inhibition of superoxide anion (O₂•⁻) generation in formyl-L-methionyl-L-leucyl-L-

phenylalanine (fMLP)-induced human neutrophils. They also tested the inhibition of nitric oxide
(NO) production in lipopolysaccharide (LPS)-induced murine macrophages, with IC₅₀ values

calculated from the dose-response data.
Cytotoxicity Testing: Another common approach is to test compounds for cytotoxic activities against

a panel of human cancer cell lines, as seen with the swieteliacates [3].
Biosynthetic Origin: Understanding the biosynthetic pathway is fundamental. Research on neem

cells has shown that the isoprene units for limonoid construction are primarily supplied by the
mevalonic acid (MVA) pathway in the cytosol [4]. This was determined using ¹³C glucose labeling
and inhibition experiments with mevinolin (an MVA pathway inhibitor) and fosmidomycin (an MEP
pathway inhibitor).
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The following diagram outlines this established biosynthetic pathway for limonoids in the Meliaceae family,

which provides a structural context for the bioactivities summarized above.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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